Cas no 1197578-31-6 (1-{(Prop-2-yn-1-yl)carbamoylamino}-2,3-dihydro-1H-indene-1-carboxylic Acid)

• Product Name: 1-{(Prop-2-yn-1-yl)carbamoylamino}-2,3-dihydro-1H-indene-1-carboxylic Acid
• CAS No: 1197578-31-6
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 4576922
• Update Time: 2025-10-31

1-{(Prop-2-yn-1-yl)carbamoylamino}-2,3-dihydro-1H-indene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(prop-2-yn-1-yl)carbamoyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid
• 1H-Indene-1-carboxylic acid, 2,3-dihydro-1-[[(2-propyn-1-ylamino)carbonyl]amino]-
• 1-{(Prop-2-yn-1-yl)carbamoylamino}-2,3-dihydro-1H-indene-1-carboxylic Acid

• Inchi： 1S/C14H14N2O3/c1-2-9-15-13(19)16-14(12(17)18)8-7-10-5-3-4-6-11(10)14/h1,3-6H,7-9H2,(H,17,18)(H2,15,16,19)
• InChI Key： FTCOIUQEHUCDGY-UHFFFAOYSA-N
• SMILES： C1(NC(NCC#C)=O)(C(O)=O)C2=C(C=CC=C2)CC1

Additional information on 1-{(Prop-2-yn-1-yl)carbamoylamino}-2,3-dihydro-1H-indene-1-carboxylic Acid

Introduction to 1-{(Prop-2-yn-1-yl)carbamoylamino}-2,3-dihydro-1H-indene-1-carboxylic Acid (CAS No. 1197578-31-6)

1-{(Prop-2-yn-1-yl)carbamoylamino}-2,3-dihydro-1H-indene-1-carboxylic Acid, identified by its CAS number 1197578-31-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, combines a propargyl group with a carbamoylamino substituent on a dihydroindene core, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 1-{(Prop-2-yn-1-yl)carbamoylamino}-2,3-dihydro-1H-indene-1-carboxylic Acid encompasses several key functional groups that contribute to its unique chemical properties. The propargyl group (C₃H₃N), with its terminal alkyne functionality, introduces reactivity that can be leveraged in various synthetic pathways. The carbamoylamino moiety (NHCONH₂) adds another layer of complexity, providing potential sites for hydrogen bonding and interaction with biological targets. The dihydroindene scaffold, derived from indene but with reduced aromaticity, offers a rigid yet flexible backbone that can be modified to enhance binding affinity and pharmacokinetic profiles.

In recent years, the pharmaceutical industry has increasingly focused on developing molecules with multivalent interactions and enhanced binding capabilities. The presence of both the propargyl and carbamoylamino groups in 1-{(Prop-2-yn-1-yl)carbamoylamino}-2,3-dihydro-1H-indene-1-carboxylic Acid makes it an attractive scaffold for designing compounds that can interact with multiple binding sites on biological targets. This characteristic is particularly relevant in the context of drug development, where modulating protein-protein interactions or targeting enzymes with multiple residues can lead to more effective therapeutic outcomes.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. The unique structural features of 1-{(Prop-2-yn-1-yl)carbamoylamino}-2,3-dihydro-1H-indene-1-carboxylic Acid could facilitate the development of selective kinase inhibitors by providing multiple points of interaction within the active site or allosteric pockets. Recent studies have shown that molecules with similar structural motifs exhibit promising activity against various kinases, suggesting that this compound may have therapeutic potential in oncology.

The propargyl group, in particular, has been recognized for its utility in medicinal chemistry due to its ability to participate in diverse chemical reactions such as Sonogashira coupling, which allows for the introduction of aryl or heteroaryl groups at the triple bond position. This reactivity can be exploited to expand the structural diversity of 1-{(Prop-2-yn-1-yl)carbamoylamino}-2,3-dihydro-1H-indene-1-carboxylic Acid, enabling the synthesis of derivatives with tailored biological activities. Additionally, the presence of the carbamoylamino group provides a site for further functionalization through amidation or acylation reactions, further enhancing the compound's synthetic versatility.

From a computational chemistry perspective, the dihydroindene core presents an interesting case for molecular modeling studies. The reduced aromaticity compared to its parent compound indene allows for greater conformational flexibility while maintaining a degree of rigidity necessary for effective binding. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to explore the conformational landscape and binding interactions of 1-{(Prop-2-yn-1-yl)carbamoylamino}-2,3-dihydro-1H-indene-1-carboxylic Acid with potential biological targets. These studies have provided valuable insights into optimizing its structure for improved pharmacological properties.

The synthesis of 1-{(Prop-2-ylnl)carbamoylamino}-2,3-dihydro-lH-indene-l-carbonyl ic Ac id (CAS No.l 197578-l 31-l ) involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key synthetic strategies include cross-coupling reactions to introduce the propargyl group, nucleophilic substitution to incorporate the carbamoylamino moiety, and cyclization reactions to form the dihydroindene core. Each step must be carefully optimized to ensure high yield and purity while minimizing side reactions.

In conclusion, 11 -{(P rop - 21 - ylnl ) car bam oyla m ino } - 23 - di hydro - l H - ind ene - l - car box yl ic Ac id ( C A S N o . l 197578 - l 31 - l ) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an excellent scaffold for designing novel therapeutic agents. As ongoing research continues to uncover new applications and synthetic methodologies, this molecule is poised to play a crucial role in advancing drug discovery efforts across various therapeutic areas.